Cas no 1261901-49-8 (5-(3,4-Difluorophenyl)pyridin-3-ol)

5-(3,4-Difluorophenyl)pyridin-3-ol is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorophenyl group attached to a hydroxylated pyridine core, offers distinct electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive compounds. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve binding affinity in drug discovery. This compound is particularly useful in the development of kinase inhibitors and other small-molecule therapeutics. High purity and well-defined chemical characteristics ensure reproducibility in research applications. Its versatility and structural features make it a promising candidate for further exploration in medicinal chemistry.
5-(3,4-Difluorophenyl)pyridin-3-ol structure
1261901-49-8 structure
Product Name:5-(3,4-Difluorophenyl)pyridin-3-ol
CAS No:1261901-49-8
MF:C11H7F2NO
MW:207.176189661026
CID:2762277
PubChem ID:53217677
Update Time:2025-05-27

5-(3,4-Difluorophenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • DTXSID20682706
    • AKOS015942891
    • 1261901-49-8
    • 3-Hydroxy-5-(3, 4-difluorophenyl)pyridine
    • MFCD18312080
    • 5-(3,4-Difluorophenyl)-3-hydroxypyridine; 95%
    • 5-(3,4-DIFLUOROPHENYL)-3-HYDROXYPYRIDINE
    • 5-(3,4-Difluorophenyl)pyridin-3-ol
    • Inchi: 1S/C11H7F2NO/c12-10-2-1-7(4-11(10)13)8-3-9(15)6-14-5-8/h1-6,15H
    • InChI Key: YNBROWCQLPCLAM-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1C=NC=C(C=1)O)F

Computed Properties

  • Exact Mass: 207.04957017Da
  • Monoisotopic Mass: 207.04957017Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 33.1Ų

5-(3,4-Difluorophenyl)pyridin-3-ol Pricemore >>

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